Cas no 62679-53-2 (1,4-Hexadiyn-3-ol)

• Product Name: 1,4-Hexadiyn-3-ol
• CAS No: 62679-53-2
• MF: C₆H₆O
• MW: 94.1112418174744
• CID: 435490
• PubChem ID: 23465004
• Update Time: 2025-04-19

1,4-Hexadiyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 1,4-Hexadiyn-3-ol
• hexa-1,4-diyn-3-ol
• 62679-53-2
• DTXSID00634405

• Inchi： 1S/C6H6O/c1-3-5-6(7)4-2/h2,6-7H,1H3
• InChI Key： VJRNBQYAZIWTQU-UHFFFAOYSA-N
• SMILES： OC(C#C)C#CC

Computed Properties

• Exact Mass: 94.04188
• Monoisotopic Mass: 94.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23